4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of medicine. This compound is also known by the name of ABT-639 and has been synthesized using various methods.
Scientific Research Applications
4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in the field of medicine. It has been shown to have analgesic properties and can be used to treat pain. Additionally, it has been studied for its potential use in the treatment of anxiety and depression.
Mechanism of Action
The mechanism of action of 4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed to work by inhibiting the activity of the TRPV1 ion channel, which plays a role in pain perception.
Biochemical and Physiological Effects:
Studies have shown that 4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has analgesic effects. It has also been shown to have anxiolytic and antidepressant effects. Additionally, it has been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is that it has been well-studied and its properties are well-understood. However, one of the limitations is that it is a relatively new compound and more research is needed to fully understand its potential applications.
Future Directions
There are several future directions for research on 4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of research is to study its potential use in the treatment of chronic pain. Additionally, more research is needed to fully understand its mechanism of action and its potential use in the treatment of anxiety and depression. Finally, more research is needed to develop new synthesis methods for this compound that are more efficient and cost-effective.
Synthesis Methods
The synthesis of 4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been achieved using various methods. One of the most common methods involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 3-(dibutylamino)propylamine in the presence of acetic anhydride and catalytic amounts of p-toluenesulfonic acid. The resulting product is then treated with acetic acid and sodium acetate to yield the final compound.
properties
Product Name |
4-acetyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one |
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Molecular Formula |
C24H36N2O5 |
Molecular Weight |
432.6 g/mol |
IUPAC Name |
3-acetyl-1-[3-(dibutylamino)propyl]-4-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-2H-pyrrol-5-one |
InChI |
InChI=1S/C24H36N2O5/c1-5-7-12-25(13-8-6-2)14-9-15-26-22(21(17(3)27)23(29)24(26)30)18-10-11-19(28)20(16-18)31-4/h10-11,16,22,28-29H,5-9,12-15H2,1-4H3 |
InChI Key |
VZFIPORPUWYNDM-UHFFFAOYSA-N |
SMILES |
CCCCN(CCCC)CCCN1C(C(=C(C1=O)O)C(=O)C)C2=CC(=C(C=C2)O)OC |
Canonical SMILES |
CCCCN(CCCC)CCCN1C(C(=C(C1=O)O)C(=O)C)C2=CC(=C(C=C2)O)OC |
Origin of Product |
United States |
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